Pharmacokinetic Profiling of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine in Murine Models: A Comprehensive Technical Guide
Pharmacokinetic Profiling of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine in Murine Models: A Comprehensive Technical Guide
Executive Summary
The compound 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (hereafter referred to as 5-MMPA ) represents a highly privileged aminopyridine structural motif. Pyridine-amine scaffolds are foundational in modern medicinal chemistry, frequently utilized in the design of targeted kinase inhibitors (e.g., ATM, HPK1) and centrally acting neurotherapeutics[1][2].
Before advancing any novel 5-MMPA derivative into Investigational New Drug (IND)-enabling toxicity studies, a rigorous characterization of its Absorption, Distribution, Metabolism, and Excretion (ADME) profile in murine models is mandatory. This whitepaper provides an in-depth, self-validating methodological framework for the preclinical pharmacokinetic (PK) profiling of 5-MMPA, ensuring data integrity that aligns with stringent FDA and EMA regulatory expectations[3][4].
Physicochemical Causality in Pharmacokinetics
As a Senior Application Scientist, I emphasize that PK parameters are not arbitrary numbers; they are the direct macroscopic consequences of microscopic physicochemical properties.
The molecular architecture of 5-MMPA features a pyridine ring (an sp2 hybridized nitrogen) and a secondary amine (the N-isobutyl group) at the 3-position. This structure dictates its behavior in biological systems:
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Dual Acid-Base Chemistry: The pyridine nitrogen typically exhibits a pKa of approximately 5.2. While aliphatic secondary amines are highly basic ( pKa ~10-11), the amine in 5-MMPA is conjugated with the electron-withdrawing aromatic pyridine ring, significantly lowering its pKa to the 6.0–7.0 range[5].
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Absorption Rationale: This dual basicity ensures that 5-MMPA is extensively protonated and highly soluble in the acidic environment of the murine stomach (pH ~3.0). As it transits to the alkaline intestine, it shifts to a lipophilic free-base form, driving rapid transcellular absorption across the enterocyte membrane[6].
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Distribution Rationale: The 5-methyl and N-isobutyl groups enhance the compound's lipophilicity. This drives a high steady-state volume of distribution ( Vss ) and facilitates potential blood-brain barrier (BBB) penetration—a critical feature if the target resides within the central nervous system[2].
Experimental Methodology: A Self-Validating Protocol
To generate trustworthy data, experimental workflows must be designed as self-validating systems. The following protocol utilizes a parallel Intravenous (IV) and Per Os (PO) design in C57BL/6 mice.
Formulation Strategy
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IV Dosing (1 mg/kg): 5-MMPA is formulated in 5% DMSO, 10% Solutol HS15, and 85% sterile saline.
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Causality: DMSO ensures immediate solubilization of the lipophilic free base, while Solutol acts as a non-ionic surfactant to prevent catastrophic precipitation upon injection into the aqueous bloodstream[1].
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PO Dosing (5 mg/kg): 5-MMPA is suspended in 0.5% Methylcellulose (MC) with 0.2% Tween 80.
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Causality: This creates a homogenous, viscous suspension that mimics the dissolution kinetics of a solid oral dosage form in the gut.
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In Vivo Administration & Micro-Sampling
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Subject Selection: Fasted male C57BL/6 mice (7-9 weeks old, n=3 per time point) are utilized to minimize metabolic variability.
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Administration: Administer the IV dose via tail vein injection and the PO dose via oral gavage.
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Serial Sampling: Collect 50 µL blood samples via saphenous vein micro-sampling at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.
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Plasma Isolation: Immediately transfer blood to K2EDTA -coated tubes and place on wet ice to halt ex vivo enzymatic degradation. Centrifuge at 3,000 × g for 10 minutes at 4°C.
Bioanalytical Quantification (LC-MS/MS)
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Protein Precipitation: Add 150 µL of cold acetonitrile to 50 µL of plasma.
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Self-Validation Checkpoint: The acetonitrile must contain a Stable Isotope-Labeled Internal Standard (SIL-IS) at 50 ng/mL. The SIL-IS perfectly co-elutes with 5-MMPA, correcting for matrix effects and variations in extraction recovery. This ensures the mass spectrometer readout is an absolute reflection of in vivo exposure, not artifactual ion suppression.
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Analysis: Vortex for 2 minutes, centrifuge at 15,000 × g, and inject the supernatant onto a C18 reverse-phase column coupled to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) Multiple Reaction Monitoring (MRM) mode.
Caption: Self-validating murine pharmacokinetic experimental workflow from formulation to data analysis.
Pharmacokinetic Data Analysis & Interpretation
Following LC-MS/MS quantification, concentration-time profiles are subjected to Non-Compartmental Analysis (NCA) using industry-standard software (e.g., Phoenix WinNonlin)[2].
Self-Validation Checkpoint: The parallel IV and PO arms serve as a mathematical validation loop. The IV clearance ( Cl ) and volume of distribution ( Vss ) parameters constrain the model used to calculate the absolute oral bioavailability ( F% ), preventing the overestimation of gastrointestinal absorption.
Representative Quantitative PK Profile
The table below summarizes the expected quantitative data for a highly optimized 5-MMPA derivative, demonstrating moderate clearance and excellent oral exposure.
| Pharmacokinetic Parameter | Abbreviation | IV Administration (1 mg/kg) | PO Administration (5 mg/kg) |
| Maximum Plasma Concentration | Cmax | - | 420 ng/mL |
| Time to Maximum Concentration | Tmax | - | 1.0 h |
| Area Under the Curve | AUC0−∞ | 850 h·ng/mL | 1700 h·ng/mL |
| Systemic Clearance | Cl | 19.6 mL/min/kg | - |
| Volume of Distribution | Vss | 2.4 L/kg | - |
| Elimination Half-Life | t1/2 | 2.8 h | 3.1 h |
| Absolute Bioavailability | F% | - | 40% |
Compartmental Dynamics
To conceptualize the systemic journey of 5-MMPA, we utilize a two-compartment model. The lipophilicity of the isobutyl group drives rapid distribution from the central compartment (plasma) into the peripheral compartment (tissues), followed by hepatic elimination.
Caption: Two-compartment pharmacokinetic model illustrating the absorption, distribution, and elimination phases of 5-MMPA.
Metabolic Profiling & Translational Perspective
Aminopyridines are highly susceptible to first-pass hepatic metabolism. For 5-MMPA, the N-isobutyl group is a prime target for Cytochrome P450 (CYP450)-mediated N-dealkylation, while the pyridine ring may undergo N-oxidation[2].
To translate these murine findings to human clinical trials, researchers must perform In Vitro to In Vivo Extrapolation (IVIVE). By comparing the in vivo murine clearance (19.6 mL/min/kg) against intrinsic clearance ( CLint ) derived from Mouse Liver Microsome (MLM) stability assays, scientists can utilize allometric scaling to accurately predict human half-life and establish safe starting doses for Phase I trials[3].
References
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Wring, S. A., et al. "Preclinical Pharmacokinetics and Pharmacodynamic Target of SCY-078... in Murine Models." Antimicrobial Agents and Chemotherapy - ASM Journals. Available at:[Link]
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"Discovery of Pyridine-2-Carboxamides Derivatives as Potent and Selective HPK1 Inhibitors for the Treatment of Cancer." Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
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"Preclinical Pharmacokinetic/Pharmacodynamic Studies and Clinical Trials in the Drug Development Process of EMA-Approved Antifungal Agents: A Review." National Institutes of Health (NIH) - PMC. Available at:[Link]
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"Design and Optimization of Novel Benzimidazole- and Imidazo[4,5-b]pyridine-Based ATM Kinase Inhibitors with Subnanomolar Activities." Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
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"Amines and Heterocycles." Al-Mustansiriyah University. Available at: [Link]
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"23.1: Properties of amines." Chemistry LibreTexts. Available at:[Link]
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